Cas no 2680832-43-1 (3-(3-Bromo-4-fluorophenyl)-4-acetamido-3-methylbutanoic acid)

• Product Name: 3-(3-Bromo-4-fluorophenyl)-4-acetamido-3-methylbutanoic acid
• CAS No: 2680832-43-1
• MF: C₁₃H₁₅BrFNO₃
• MW: 332.165506601334
• CID: 5625820
• PubChem ID: 165923940
• Update Time: 2025-07-21

3-(3-Bromo-4-fluorophenyl)-4-acetamido-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2680832-43-1
• EN300-28295859
• 3-(3-bromo-4-fluorophenyl)-4-acetamido-3-methylbutanoic acid
• 3-(3-Bromo-4-fluorophenyl)-4-acetamido-3-methylbutanoic acid

• Inchi： 1S/C13H15BrFNO3/c1-8(17)16-7-13(2,6-12(18)19)9-3-4-11(15)10(14)5-9/h3-5H,6-7H2,1-2H3,(H,16,17)(H,18,19)
• InChI Key： IBAOFADEXJPWGH-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C(C)(CC(=O)O)CNC(C)=O)F

Computed Properties

• Exact Mass: 331.02193g/mol
• Monoisotopic Mass: 331.02193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 66.4Ų

Additional information on 3-(3-Bromo-4-fluorophenyl)-4-acetamido-3-methylbutanoic acid

3-(3-Bromo-4-fluorophenyl)-4-acetamido-3-methylbutanoic acid (CAS No. 2680832-43-1): An Overview of Its Structure, Properties, and Applications

3-(3-Bromo-4-fluorophenyl)-4-acetamido-3-methylbutanoic acid (CAS No. 2680832-43-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound is characterized by its complex molecular structure, which includes a bromo-substituted phenyl ring, a fluoro-substituted phenyl ring, an acetamido group, and a methylated butanoic acid moiety. These structural elements contribute to its diverse biological activities and make it a promising candidate for various drug development initiatives.

The molecular formula of 3-(3-Bromo-4-fluorophenyl)-4-acetamido-3-methylbutanoic acid is C₁₅H₁₆BrFNO₂, with a molecular weight of approximately 355.20 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited, which can be an important consideration in formulation development for pharmaceutical applications.

The synthesis of 3-(3-Bromo-4-fluorophenyl)-4-acetamido-3-methylbutanoic acid typically involves multi-step reactions, including the formation of the bromo-substituted phenyl ring, the introduction of the fluoro group, and the attachment of the acetamido and methylated butanoic acid moieties. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for research and development purposes.

In terms of its biological activity, 3-(3-Bromo-4-fluorophenyl)-4-acetamido-3-methylbutanoic acid has shown promising results in various preclinical studies. It has been evaluated for its potential as an anti-inflammatory agent, with studies indicating that it can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). Additionally, the compound has demonstrated anti-cancer properties by inducing apoptosis in cancer cells and inhibiting cell proliferation.

The mechanism of action of 3-(3-Bromo-4-fluorophenyl)-4-acetamido-3-methylbutanoic acid is not yet fully understood, but it is believed to involve multiple pathways. One proposed mechanism is its ability to modulate the activity of nuclear factor-kappa B (NF-κB), a key transcription factor involved in inflammation and cancer. By inhibiting NF-κB activation, the compound may reduce the expression of genes associated with inflammation and cell survival.

In addition to its anti-inflammatory and anti-cancer properties, 3-(3-Bromo-4-fluorophenyl)-4-acetamido-3-methylbutanoic acid has also been investigated for its potential as a neuroprotective agent. Preclinical studies have shown that it can protect neurons from oxidative stress and prevent neurodegeneration in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These findings suggest that the compound may have therapeutic potential in treating neurological disorders.

The safety profile of 3-(3-Bromo-4-fluorophenyl)-4-acetamido-3-methylbutanoic acid has been evaluated in several preclinical studies. Toxicity assessments have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further safety studies are necessary to ensure its suitability for human use.

Clinical trials are currently underway to evaluate the efficacy and safety of 3-(3-Bromo-4-fluorophenyl)-4-acetamido-3-methylbutanoic acid in various therapeutic indications. Early-phase clinical trials have shown promising results, with the compound demonstrating good pharmacokinetic properties and acceptable safety profiles. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

In conclusion, 3-(3-Bromo-4-fluorophenyl)-4-acetamido-3-methylbutanoic acid (CAS No. 2680832-43-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research efforts aim to elucidate its mechanisms of action and optimize its therapeutic potential for various diseases.